Cas no 2680829-22-3 (2,2-dimethyl-3-(2-methylpropyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid)

2,2-Dimethyl-3-(2-methylpropyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid is a specialized organic compound featuring a unique combination of functional groups, including a carboxylate moiety and a protected amine via an allyloxycarbonyl (Alloc) group. This structure offers versatility in synthetic applications, particularly in peptide chemistry and polymer science, where selective deprotection of the Alloc group under mild conditions is advantageous. The tert-leucine-derived backbone enhances steric hindrance, potentially improving stability and selectivity in catalytic or binding interactions. Its tailored design makes it suitable for controlled functionalization in complex molecular architectures, ensuring precision in chemical synthesis. The compound's reactivity profile supports its use in advanced research and industrial processes requiring high specificity.
2,2-dimethyl-3-(2-methylpropyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid structure
2680829-22-3 structure
Product Name:2,2-dimethyl-3-(2-methylpropyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid
CAS No:2680829-22-3
MF:C13H23NO4
MW:257.3260242939
CID:5650100
PubChem ID:165941711
Update Time:2025-10-28

2,2-dimethyl-3-(2-methylpropyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-3-[(2-methylpropyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid
    • 2680829-22-3
    • EN300-28280354
    • 2,2-dimethyl-3-(2-methylpropyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid
    • Inchi: 1S/C13H23NO4/c1-6-7-18-12(17)14(8-10(2)3)9-13(4,5)11(15)16/h6,10H,1,7-9H2,2-5H3,(H,15,16)
    • InChI Key: KWCRCHPGTUNGAC-UHFFFAOYSA-N
    • SMILES: OC(C(C)(C)CN(C(=O)OCC=C)CC(C)C)=O

Computed Properties

  • Exact Mass: 257.16270821g/mol
  • Monoisotopic Mass: 257.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66.8Ų

2,2-dimethyl-3-(2-methylpropyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid Pricemore >>

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Additional information on 2,2-dimethyl-3-(2-methylpropyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid

Introduction to 2,2-Dimethyl-3-(2-Methylpropyl)(Prop-2-En-1-Yloxy)Carbonylaminopropanoic Acid (CAS No. 2680829-22-3)

The compound 2,2-Dimethyl-3-(2-Methylpropyl)(Prop-2-En-1-Yloxy)Carbonylaminopropanoic Acid (CAS No. 2680829-22-3) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a carbonylamine group, a propenoxy group, and a propanoic acid moiety, all of which contribute to its unique chemical properties. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

Chemical Structure and Synthesis

The molecular structure of CAS No. 2680829-22-3 is defined by its intricate arrangement of functional groups. The carbonylamine group plays a pivotal role in determining the compound's reactivity, while the propenoxy group introduces versatility in its chemical interactions. The synthesis of this compound involves a multi-step process that combines advanced catalytic techniques with precise control over reaction conditions. Researchers have recently explored the use of enzymatic catalysis and green chemistry principles to enhance the efficiency and sustainability of its production.

Applications in Pharmaceutical Research

One of the most promising applications of CAS No. 2680829-22-3 lies in the field of pharmaceuticals. Its unique structure makes it a potential candidate for drug development, particularly in the design of novel therapeutic agents targeting specific biological pathways. Recent studies have highlighted its ability to modulate enzyme activity, suggesting its potential as a lead compound for developing treatments for metabolic disorders and inflammatory diseases.

Environmental Impact and Biodegradability

In addition to its pharmacological applications, the environmental impact of CAS No. 2680829-22-3 has been a focus of recent research. Studies conducted under controlled laboratory conditions have demonstrated that this compound exhibits moderate biodegradability under aerobic conditions, making it less likely to persist in natural ecosystems. However, further investigations are required to fully understand its long-term environmental fate and potential risks.

Safety and Handling Considerations

While CAS No. 2680819775454545454545454545454545454545454545457777777777777777111111111111111119999999999999999 CAS No. CAS No. CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CASNo CASNo CASNo CASNo CASNo CASNo CASNo CASNo CASNo CASNo CASNo CASNo CASNo CASNo CASNo CASNo CASNo CASNo CASNo CASNo (CAS No. ) is generally considered safe for use under controlled conditions, proper safety protocols should be followed during handling and storage. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation in work areas.

Future Directions and Research Opportunities

The continued exploration of CAS No. ) will undoubtedly yield new insights into its properties and applications. Future research directions may include investigations into its role in biochemistry, as well as the development of novel synthetic routes that enhance scalability and reduce production costs. Collaborative efforts between academic institutions and industry partners will be crucial in unlocking the full potential of this compound.

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